Cas no 146764-24-1 (4-Hydroxy Nonenal Mercapturic Acid)

• Product Name: 4-Hydroxy Nonenal Mercapturic Acid
• CAS No: 146764-24-1
• MF: C₁₄H₂₅NO₅S
• MW: 319.417003393173
• CID: 101036
• Update Time: 2025-10-05

4-Hydroxy Nonenal Mercapturic Acid Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-(tetrahydro-5-hydroxy-2-pentyl-3-furanyl)-
• (2R)-2-acetamido-3-(5-hydroxy-2-pentyloxolan-3-yl)sulfanylpropanoic acid
• 4-hydroxy Nonenal Mercapturic Acid
• DEWNQQSQBYUUAE-DCNVRKPOSA-N
• 4-hydroxy Nonenal Mercapturic Acid Exclusive
• N-ACETYL-S-(TETRAHYDRO-5-HYDROXY-2-PENTYL-3-FURANYL)-L-CYSTEINE
• 4-Hydroxy Nonenal Mercapturic Acid

• Inchi： 1S/C14H25NO5S/c1-3-4-5-6-11-12(7-13(17)20-11)21-8-10(14(18)19)15-9(2)16/h10-13,17H,3-8H2,1-2H3,(H,15,16)(H,18,19)/t10-,11?,12?,13?/m0/s1
• InChI Key： DEWNQQSQBYUUAE-DCNVRKPOSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(C)=O)C1CC(O)OC1CCCCC

Computed Properties

• Exact Mass: 319.14500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 121.16000
• LogP: 1.75600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives